Cas no 1823539-33-8 ()

• CAS No: 1823539-33-8
• MF: C₆H₁₃FO
• MW: 120.165225744247
• CID: 6770709
• PubChem ID: 21248498
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C6H13FO/c1-3-5(2)6(7)4-8/h5-6,8H,3-4H2,1-2H3
• InChI Key： GPLVGLVFILWFNY-UHFFFAOYSA-N
• SMILES： FC(CO)C(C)CC

Computed Properties

• Exact Mass: 120.095043196g/mol
• Monoisotopic Mass: 120.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 56.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins